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For Researchers, Scientists, and Drug Development Professionals
Introduction

Isophthalic dihydrazide (IDH) is an aromatic dicarboxylic acid dihydrazide that serves as a
versatile building block in polymer chemistry and a key component in various industrial
applications. Its symmetrical structure, featuring a central benzene ring substituted at the meta-
positions with two hydrazide functional groups, allows it to act as a potent crosslinking agent
and a monomer for high-performance polymers. This guide provides an in-depth look at its
chemical structure, properties, synthesis, and applications relevant to the scientific community.

Chemical Structure and Identification

Isophthalic dihydrazide is structurally defined as benzene-1,3-dicarbohydrazide. The
molecule consists of a 1,3-disubstituted benzene ring. Each substituent is a carbohydrazide
group (-CONHNH?:2). The presence of two reactive hydrazide moieties makes it a tetrafunctional
crosslinking agent in certain reactions.[1]

The key identifiers for isophthalic dihydrazide are summarized below.
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Identifier Value
IUPAC Name benzene-1,3-dicarbohydrazide[2]
CAS Number 2760-98-7[3][4][5][6]

Molecular Formula

CsH10N4O2[3][4][6]1[7]

Molecular Weight

194.19 g/mol [2][3][4][6][7]

Canonical SMILES

C1=CC(=CC(=C1)C(=0)NN)C(=O)NN[2][3][6]

InChl Key

UTTHLMXOSUFZCQ-UHFFFAOYSA-N[4][6]

Physicochemical Properties

The physical and chemical properties of isophthalic dihydrazide are critical for its application

in material science and as a chemical intermediate. It is typically a white to off-white solid

powder or crystalline substance.[4][8]

Property

Value

Melting Point

224 °C[4][8]

Density (Predicted)

1.344 + 0.06 g/cm3[4]

pKa (Predicted) 11.87 + 0.10[4][8]
LogP -1.4 (at 20°C and pH 7.1)[4]
Flash Point 227 °CJ[3]

Surface Tension

74.4 mN/m (at 1 g/L and 20°C)[4]

Storage Temperature

Keep in dark place, Inert atmosphere, Store in
freezer, under -20°CJ[4][8]

Synthesis of Isophthalic Dihydrazide

The most prevalent and efficient method for synthesizing isophthalic dihydrazide is the

esterification-hydrazinolysis pathway.[1] This process involves the reaction of a dialkyl
isophthalate, typically dimethyl isophthalate, with hydrazine hydrate.[1][4][9]
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This protocol describes the laboratory-scale synthesis of isophthalic dihydrazide from
dimethyl isophthalate and hydrazine hydrate.[4][9]

Materials:

Dimethyl isophthalate (2.22 g)

Hydrazine hydrate (98%, 2 cc)

Methanol

Ice cold water

Ethanol
Procedure:

o A mixture of dimethyl isophthalate (2.22 g) and hydrazine hydrate (98%, 2 cc) in methanol is
prepared in a round-bottom flask.

e The reaction mixture is refluxed for 5 hours.

 After reflux, the mixture is allowed to cool to room temperature.

e The cooled reaction mixture is then poured onto ice-cold water.

e The resulting precipitate of isophthalic dihydrazide is collected by filtration.

e The crude product is purified by recrystallization from ethanol to yield the final product.

Expected Yield: Approximately 85%.[4][9]
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Synthesis workflow for Isophthalic Dihydrazide.

Applications and Relevance

Isophthalic dihydrazide's unique structure makes it a valuable compound in several areas of
research and industry.

e Epoxy Resin Curing: It functions as a latent curing agent for epoxy resins.[1][3] Upon
heating, it melts and crosslinks the epoxy polymer chains, enhancing the thermal and
mechanical properties of the final material.[1][3] This is particularly useful in automotive
coatings and varnishes.[3]

o Polymer Synthesis: IDH is a key monomer in the synthesis of high-performance polymers
such as poly(hydrazide-imide)s and poly(acylhydrazone)s.[1] These polymers are
investigated for applications requiring high thermal stability and specific functionalities, such
as gas separation membranes.[1]

» Crosslinking Agent: It is used as a crosslinking agent for acrylic emulsions that contain
ketone groups.[10]

» Derivatization: The hydrazide functional groups are reactive and can be modified to
synthesize a wide range of derivatives, including macrocyclic ligands for metal ion
complexation and amino acid conjugates for potential biomedical applications.[1]

Chemical Reactivity

The chemistry of isophthalic dihydrazide is dominated by the nucleophilic nature of its
terminal -NH2 groups.

¢ Nucleophilic Acyl Substitution: The synthesis of IDH itself is a prime example of nucleophilic
acyl substitution, where hydrazine attacks the carbonyl carbon of the isophthalate ester.[1]

o Condensation Reactions: It readily undergoes condensation reactions with aldehydes and
ketones to form hydrazones. This reactivity is the basis for the formation of
poly(acylhydrazone)s when reacted with dialdehydes or diketones.[1]

» Oxidation: The hydrazide groups can be oxidized. Depending on the conditions and the
oxidizing agent used, this can lead to the formation of isophthalic acid.[1]
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This technical guide provides a foundational understanding of isophthalic dihydrazide for
professionals in research and development. Its well-defined structure, predictable reactivity,
and utility as a monomer and crosslinking agent ensure its continued importance in materials
science and synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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